Cas no 356785-71-2 (3beta-O-alpha-L-Arabinopyranosylsiaresinolic acid 28-O-beta-D-glucopyranosyl ester)

• Product Name: 3beta-O-alpha-L-Arabinopyranosylsiaresinolic acid 28-O-beta-D-glucopyranosyl ester
• CAS No: 356785-71-2
• MF: C₄₁H₆₆O₁₃
• MW: 766.954954624176
• CID: 6643925
• PubChem ID: 10887214
• Update Time: 2024-03-02

3beta-O-alpha-L-Arabinopyranosylsiaresinolic acid 28-O-beta-D-glucopyranosyl ester Chemical and Physical Properties

Names and Identifiers

• 356785-71-2
• 3beta-O-alpha-L-Arabinopyranosylsiaresinolic acid 28-O-beta-D-glucopyranosyl ester
• DTXSID101149074

• Inchi： 1S/C41H66O13/c1-36(2)14-16-41(35(50)54-34-31(48)29(46)28(45)22(18-42)52-34)17-15-39(6)20(26(41)32(36)49)8-9-24-38(5)12-11-25(37(3,4)23(38)10-13-40(24,39)7)53-33-30(47)27(44)21(43)19-51-33/h8,21-34,42-49H,9-19H2,1-7H3/t21-,22+,23-,24+,25-,26+,27-,28+,29-,30+,31+,32-,33-,34-,38-,39+,40+,41-/m0/s1
• InChI Key： SLQHZBXUSQZYTB-VJZGPKJVSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O[C@H]5[C@@H]([C@H]([C@@H]([C@@H](CO)O5)O)O)O)CCC(C)(C)[C@H]([C@H]4C3=CC[C@@H]12)O

Computed Properties

• Exact Mass: 766.45034216g/mol
• Monoisotopic Mass: 766.45034216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 54
• Rotatable Bond Count: 6
• Complexity: 1470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 216Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids